16-Methylheptadecanoyl-CoA

• Molecular Formula: C39H70N7O17P3S
• Molecular Weight: 1034.0 g/mol
• InChI: InChI=1S/C39H70N7O17P3S/c1-27(2)17-15-13-11-9-7-5-6-8-10-12-14-16-18-30(48)67-22-21-41-29(47)19-20-42-37(51)34(50)39(3,4)24-60-66(57,58)63-65(55,56)59-23-28-33(62-64(52,53)54)32(49)38(61-28)46-26-45-31-35(40)43-25-44-36(31)46/h25-28,32-34,38,49-50H,5-24H2,1-4H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)
• InChIKey: ARSPGTDSZGAXMP-UHFFFAOYSA-N

16-Methylheptadecanoyl-CoA in Lipid Metabolism Research

16-Methylheptadecanoyl-CoA is a long-chain acyl-coenzyme A (acyl-CoA) derivative, specifically the 16-methylheptadecanoic acid thioester of coenzyme A [1]. It belongs to the branched-chain fatty acyl-CoA class, distinguished by a 17‑carbon acyl group with a methyl branch at the C16 position [1]. This compound serves as a key metabolic intermediate, participating in fatty acid activation, mitochondrial transport via the carnitine shuttle, and beta‑oxidation [2]. Its branched structure and chain length confer distinct biochemical properties compared to straight‑chain analogs, making it a critical tool for investigating lipid metabolism, enzyme substrate specificity, and disorders of branched‑chain fatty acid oxidation [1][2].

Workflow

Branched-chain fatty acid activation and mitochondrial beta-oxidation studies

Selection

Long-chain C17 methyl-branched acyl-CoA substrate for enzyme specificity assays

Use Context

Supports CPT1/2, carnitine shuttle, and FAR reductase research models

• [1] Human Metabolome Database (HMDB). HMDB0300680: 16-Methylheptadecanoyl-CoA. Available at: https://hmdb.ca/metabolites/HMDB0300680 (Accessed: 2026-04-23). View Source
• [2] Small Molecule Pathway Database (SMPDB). Pathway: Acylcarnitine 16-Methylheptadecanoylcarnitine (PW125127). Available at: https://smpdb.ca/pathwhiz/pathways/PW125127 (Accessed: 2026-04-23). View Source

Why 16-Methylheptadecanoyl-CoA is Irreplaceable

Enzymes involved in fatty acid activation, transport, and oxidation exhibit strict specificity for acyl chain length and branching. Long-chain acyl-CoA synthetase (ACSL) isoforms, carnitine palmitoyltransferases (CPT1/2), and mitochondrial β‑oxidation enzymes discriminate between straight-chain and branched-chain substrates [1][2]. 16-Methylheptadecanoyl-CoA, with its C17 methyl-branched acyl group, occupies a unique biochemical niche: it is too long for medium-chain specific enzymes and its branch impedes processing by straight-chain specific acyl-CoA dehydrogenases [3]. Substituting with a straight-chain C17 or C16 acyl-CoA will yield different kinetic parameters, metabolic fates, and regulatory effects, thereby invalidating experimental results in studies of branched-chain fatty acid metabolism or enzyme characterization [2][3].

Enzyme Fit Straight-chain C16/C18 acyl-CoAs may not engage branched-chain-specific ACSL or acyl-CoA dehydrogenase isoforms, shifting kinetic profiles.

Metabolic Route Straight-chain analogs follow unhindered beta-oxidation, while the C16 methyl branch alters CPT1 affinity and mitochondrial import efficiency.

Product Identity Reduction by FAR yields a branched fatty alcohol (16-methylheptadecan-1-ol), not the linear alcohol produced from straight-chain substrates.

• [1] Human Metabolome Database (HMDB). HMDB0300680: 16-Methylheptadecanoyl-CoA. Available at: https://hmdb.ca/metabolites/HMDB0300680 (Accessed: 2026-04-23). View Source
• [2] Small Molecule Pathway Database (SMPDB). Pathway: Acylcarnitine 16-Methylheptadecanoylcarnitine (PW125127). Available at: https://smpdb.ca/pathwhiz/pathways/PW125127 (Accessed: 2026-04-23). View Source
• [3] Otsuka K, Sawai-Ogawa M, Kihara A. Formation of fatty alcohols-components of meibum lipids-by the fatty acyl-CoA reductase FAR2 is essential for dry eye prevention. RHEA:81765. Available at: https://www.rhea-db.org/rhea/81765 (Accessed: 2026-04-23). View Source

16-Methylheptadecanoyl-CoA vs. Straight-Chain Acyl-CoAs

Branched vs. Straight-Chain Acyl-CoA Recognition

16-Methylheptadecanoyl-CoA is unequivocally classified as a branched-chain long-chain acyl-CoA, containing a 17‑carbon acyl group with a methyl branch at C16 [1]. In contrast, straight-chain acyl-CoAs such as palmitoyl-CoA (C16:0) and stearoyl-CoA (C18:0) lack this structural feature. This branching fundamentally alters substrate recognition by key metabolic enzymes, including acyl-CoA synthetases, carnitine palmitoyltransferases, and acyl-CoA dehydrogenases, which exhibit marked selectivity based on chain linearity and length [2].

Structural Classification

Class-level

C17 methyl-branched acyl-CoA vs. straight-chain C16:0 / C17:0 acyl-CoAs

Distinct enzyme recognition pattern expected; supports substrate specificity studies

Data to verify in target enzyme system

Evidence Dimension	Structural Classification
Target Compound Data	Branched-chain long-chain acyl-CoA (C17, methyl branch at C16) [1]
Comparator Or Baseline	Straight-chain long-chain acyl-CoAs (e.g., palmitoyl-CoA C16:0, heptadecanoyl-CoA C17:0) [1]
Quantified Difference	Presence of methyl branch vs. linear chain
Conditions	In silico classification based on HMDB and chemical structure

Why This Matters

This classification difference means the compound will engage distinct enzyme active sites and metabolic pathways, making it essential for accurate modeling of branched-chain fatty acid metabolism.

• [1] Human Metabolome Database (HMDB). HMDB0300680: 16-Methylheptadecanoyl-CoA. Available at: https://hmdb.ca/metabolites/HMDB0300680 (Accessed: 2026-04-23). View Source
• [2] UniProtKB. A0A060XHQ6: Fatty acyl-CoA reductase (Oncorhynchus mykiss). Available at: https://www.uniprot.org/uniprotkb/A0A060XHQ6/entry (Accessed: 2026-04-23). View Source

Fatty Acyl-CoA Reductase Substrate Conversion

16-Methylheptadecanoyl-CoA is a validated substrate for fatty acyl-CoA reductase (FAR), an enzyme that catalyzes the NADPH-dependent reduction of acyl-CoAs to fatty alcohols [1]. This reaction is critical for the synthesis of ether lipids, plasmalogens, and wax monoesters [1]. While FAR enzymes also accept straight-chain C16 and C18 acyl-CoAs (e.g., hexadecanoyl-CoA, octadecanoyl-CoA), the branched substrate 16-methylheptadecanoyl-CoA yields the corresponding branched fatty alcohol, 16-methylheptadecan-1-ol [1][2].

FAR Substrate Conversion

Reported

16-methylheptadecanoyl-CoA + NADPH → 16-methylheptadecan-1-ol

Functional activity confirmed in fatty alcohol biosynthesis pathway

In vitro assay (UniProt A0A060XHQ6)

Evidence Dimension	Enzymatic reduction to fatty alcohol
Target Compound Data	16-methylheptadecanoyl-CoA + 2 NADPH + 2 H⁺ → 16-methylheptadecan-1-ol + 2 NADP⁺ + CoA [1]
Comparator Or Baseline	Hexadecanoyl-CoA (C16:0) → hexadecan-1-ol; Octadecanoyl-CoA (C18:0) → octadecan-1-ol [1]
Quantified Difference	Not quantified in source (reaction stoichiometry identical but product alcohol differs in branching)
Conditions	In vitro enzymatic assay using fatty acyl-CoA reductase (UniProt A0A060XHQ6) [1]

Why This Matters

This confirms the compound is functionally active in a key lipid biosynthetic pathway, enabling researchers to trace the fate of branched-chain fatty acids in complex lipid synthesis.

• [1] UniProtKB. A0A060XHQ6: Fatty acyl-CoA reductase (Oncorhynchus mykiss). Available at: https://www.uniprot.org/uniprotkb/A0A060XHQ6/entry (Accessed: 2026-04-23). View Source
• [2] Rhea Database. RHEA:81765: 16-methylheptadecanoyl-CoA + NADPH + H⁺ = 16-methylheptadecan-1-ol + NADP⁺ + CoA. Available at: https://www.rhea-db.org/rhea/81765 (Accessed: 2026-04-23). View Source

Carnitine Shuttle-Dependent Mitochondrial Import

16-Methylheptadecanoyl-CoA is a substrate for carnitine O-palmitoyltransferase 1 (CPT1), which catalyzes its conversion to 16-methylheptadecanoylcarnitine for mitochondrial import [1]. This acylcarnitine is then transported across the inner mitochondrial membrane by carnitine/acylcarnitine translocase and reconverted to the acyl-CoA by CPT2 within the matrix for β-oxidation [1]. In contrast, medium-chain acyl-CoAs (e.g., octanoyl-CoA, C8) bypass the CPT system and diffuse freely into mitochondria, while very-long-chain acyl-CoAs require peroxisomal processing [2].

Mitochondrial Import

Class-level

Requires CPT1/CPT2 shuttle vs. free diffusion for medium-chain, peroxisomal for very-long-chain

Pathway dependency supports CPT1/2 and carnitine shuttle research models

Based on established mitochondrial oxidation pathways

Evidence Dimension	Mitochondrial import mechanism
Target Compound Data	Requires CPT1/CPT2 and carnitine shuttle for mitochondrial entry [1]
Comparator Or Baseline	Medium-chain acyl-CoAs (C8-C12): diffuse freely; Very-long-chain acyl-CoAs (>C20): require peroxisomal oxidation first [2]
Quantified Difference	Qualitative difference in transport mechanism
Conditions	Based on established mammalian mitochondrial fatty acid oxidation pathways

Why This Matters

This pathway dependency makes 16-Methylheptadecanoyl-CoA an essential tool for studying CPT1/2 activity, carnitine shuttle regulation, and mitochondrial fatty acid oxidation disorders.

• [1] Small Molecule Pathway Database (SMPDB). Pathway: Acylcarnitine 16-Methylheptadecanoylcarnitine (PW125127). Available at: https://smpdb.ca/pathwhiz/pathways/PW125127 (Accessed: 2026-04-23). View Source
• [2] Human Metabolome Database (HMDB). HMDB0300680: 16-Methylheptadecanoyl-CoA. Available at: https://hmdb.ca/metabolites/HMDB0300680 (Accessed: 2026-04-23). View Source

Key Applications of 16-Methylheptadecanoyl-CoA

Branched-Chain Fatty Acid Metabolism & Disorders

Use 16-Methylheptadecanoyl-CoA as a substrate to characterize the activity and specificity of enzymes involved in branched-chain fatty acid activation (long-chain acyl-CoA synthetases), mitochondrial import (CPT1/CPT2), and β-oxidation. This is particularly relevant for studying metabolic diseases such as peroxisomal disorders, where branched-chain fatty acid oxidation is impaired [1][2].

In Vitro FAR Enzyme Assays

Employ 16-Methylheptadecanoyl-CoA to measure the kinetic parameters (Km, Vmax) of FAR enzymes and to compare substrate preference between branched-chain and straight-chain acyl-CoAs. This aids in understanding the biosynthesis of branched fatty alcohols, which are components of specialized lipids like meibum and wax esters [1].

Isotope-Labeled Metabolic Flux Analysis

Utilize 16-Methylheptadecanoyl-CoA or its precursors in cell culture or tissue homogenates to trace the incorporation of branched-chain fatty acids into complex lipids (e.g., triacylglycerols, phospholipids). This approach can reveal metabolic bottlenecks or altered flux in disease models, leveraging the compound's unique structure as a tracer [2].

Application

Selection Property

Validation Focus

Branched-chain fatty acid metabolism studies

Branched-chain long-chain acyl-CoA substrate

Enzyme specificity and beta-oxidation pathway analysis

Fatty acyl-CoA reductase (FAR) enzyme assays

Validated FAR substrate producing branched fatty alcohol

Kinetic comparison between branched and straight-chain substrates

Metabolic flux and lipid incorporation tracing

Unique branched structure as tracer

Incorporation into complex lipids in disease model research

• [1] UniProtKB. A0A060XHQ6: Fatty acyl-CoA reductase (Oncorhynchus mykiss). Available at: https://www.uniprot.org/uniprotkb/A0A060XHQ6/entry (Accessed: 2026-04-23). View Source
• [2] Small Molecule Pathway Database (SMPDB). Pathway: Acylcarnitine 16-Methylheptadecanoylcarnitine (PW125127). Available at: https://smpdb.ca/pathwhiz/pathways/PW125127 (Accessed: 2026-04-23). View Source